Cas no 4308-52-5 (2H-1-Benzopyran, 7-methoxy-3-phenyl-)

2H-1-Benzopyran, 7-methoxy-3-phenyl- structure
4308-52-5 structure
Product Name:2H-1-Benzopyran, 7-methoxy-3-phenyl-
CAS No:4308-52-5
MF:C16H14O2
MW:238.281164646149
CID:1515492
PubChem ID:15160788
Update Time:2025-04-21

2H-1-Benzopyran, 7-methoxy-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran, 7-methoxy-3-phenyl-
    • Q63409522
    • 4308-52-5
    • 7-Methoxyisoflavene
    • DTXSID801346229
    • 7-METHOXYISOFLOVENE
    • 3-phenyl,7-methoxy-benzopyran
    • 2h-1-benzopyran,7-methoxy-3-phenyl-
    • Inchi: 1S/C16H14O2/c1-17-15-8-7-13-9-14(11-18-16(13)10-15)12-5-3-2-4-6-12/h2-10H,11H2,1H3
    • InChI Key: LSZIRYVRGHKUGG-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2C=C(C2C=CC=CC=2)C1)OC

Computed Properties

  • Exact Mass: 238.09942
  • Monoisotopic Mass: 238.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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